N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H15N5O2/c1-23-11-13(9-22-23)17-14(19-6-7-20-17)10-21-18(24)16-8-12-4-2-3-5-15(12)25-16/h2-9,11H,10H2,1H3,(H,21,24)
• InChI Key: AHCMIAOAOLAMKC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

The compound is a complex organic molecule that includes a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms), a pyrazin ring (a six-membered ring with four carbon atoms and two nitrogen atoms), and a benzofuran ring (a fused ring system consisting of a benzene ring fused to a furan ring). These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole, pyrazin, and benzofuran rings. The exact structure would depend on the positions of these rings relative to each other and the location of the methyl and carboxamide groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the pyrazole and pyrazin rings, as well as the carboxamide group. These functional groups are often sites of reactivity in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms and the carboxamide group could allow for hydrogen bonding, which could influence properties like solubility.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrazole compounds, for example, are found in a variety of pharmaceuticals and can have diverse mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific context in which it’s used. It’s important to refer to material safety data sheets (MSDS) or similar resources for specific safety information.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. Given the presence of the pyrazole, pyrazin, and benzofuran rings, it could be of interest in the development of new pharmaceuticals or other biologically active compounds.